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Compound of Interest

Compound Name: Digallic Acid

Cat. No.: B1670570

Proper disposal of digallic acid is crucial for ensuring laboratory safety and environmental
protection. As a substance harmful if swallowed and very toxic to aquatic life with long-lasting
effects, it requires careful handling and adherence to specific disposal protocols.[1] This guide
provides detailed procedures for researchers, scientists, and drug development professionals
to manage digallic acid waste safely and effectively.

Hazard Profile and Safety Information

Before handling digallic acid, it is essential to be aware of its hazards as classified under the
Globally Harmonized System (GHS).

Hazard Classification GHS Code Description
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[1]
) o H400: Very toxic to aquatic life.
Acute Aquatic Toxicity Category 1 o
) ] o H410: Very toxic to aquatic life
Chronic Aquatic Toxicity Category 1

with long lasting effects.[1]

Incompatible Materials: To prevent hazardous reactions, do not store or mix digallic acid
waste with strong acids/alkalis or strong oxidizing/reducing agents.[1]

Personal Protective Equipment (PPE)

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1670570?utm_src=pdf-interest
https://www.benchchem.com/product/b1670570?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC76122.html
https://www.benchchem.com/product/b1670570?utm_src=pdf-body
https://www.benchchem.com/product/b1670570?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC76122.html
https://dcchemicals.com/msds/MSDS_DC76122.html
https://dcchemicals.com/msds/MSDS_DC76122.html
https://www.benchchem.com/product/b1670570?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC76122.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

When handling digallic acid for disposal, appropriate personal protective equipment must be
worn to prevent exposure.

Eye Protection: Safety goggles with side-shields are required.[1]

Hand Protection: Wear protective gloves. Inspect gloves before use and use a proper
removal technique to avoid skin contact.[2]

Skin and Body Protection: Use impervious clothing to protect the skin.[1][2]

Respiratory Protection: In case of dust or aerosol formation, use a suitable respirator.[1][2]

Step-by-Step Disposal Protocol

The primary and mandatory disposal route for digallic acid is through an approved hazardous
waste management program. Under no circumstances should digallic acid or its solutions be
disposed of down the sanitary sewer.[3][4][5][6]

Experimental Protocol: Waste Collection and Storage

o Segregation: Keep digallic acid waste separate from other chemical waste streams,
especially incompatible materials like inorganic acids, bases, and strong oxidizing agents.[3]

[7]

o Container Selection: Use a designated, leak-proof, and properly sealed container for
collecting digallic acid waste. The container should be made of a material compatible with
organic acids (e.g., glass or high-density polyethylene).[2][3] Avoid using steel containers.[7]

o Labeling: Clearly label the waste container with "Hazardous Waste," "Digallic Acid," and the
associated hazard symbols (e.g., harmful, environmentally hazardous).

o Storage: Store the sealed waste container in a cool, dry, and well-ventilated designated
Satellite Accumulation Area (SAA) away from direct sunlight and sources of ignition.[1][7]
Ensure the storage area is secure and access is restricted.

o Disposal Request: Once the container is full (do not overfill; 75% capacity is recommended
to allow for expansion), arrange for pickup by a licensed hazardous waste disposal service
or your institution's Environmental Health & Safety (EH&S) department.[1][3][7]
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Emergency Procedures: Accidental Spills

In the event of a digallic acid spill, follow these procedures to contain and clean the area

safely.

Experimental Protocol: Spill Containment and Cleanup

Evacuate and Ventilate: Ensure adequate ventilation in the spill area.[1] Evacuate non-
essential personnel.

Wear PPE: Before addressing the spill, don the appropriate PPE as listed above.[1]

Containment: Prevent the spill from spreading or entering drains or water courses.[1][2] For
solid spills, sweep the material carefully to avoid creating dust.[2][6] If appropriate, moisten
first to prevent dusting.[8]

Absorption (for solutions): Absorb solutions with an inert, finely-powdered liquid-binding
material such as diatomite or universal binders.[1]

Collection: Collect the spilled material and cleanup materials into a suitable, labeled
container for disposal as hazardous waste.[2][6]

Decontamination: Decontaminate the spill surface and any equipment used by scrubbing
with alcohol, followed by a thorough cleaning with a detergent solution and water.[1][9]
Collect all cleaning materials for disposal as hazardous waste.

Final Disposal: Dispose of all contaminated materials (including gloves and clothing) through
the approved hazardous waste disposal plant.[1]

Disposal Decision Workflow

The following diagram illustrates the correct logical workflow for the disposal of digallic acid.
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Caption: Decision workflow for the proper disposal of digallic acid waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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